![molecular formula C10H7N3S B1596940 4-(1H-Pyrazol-1-yl)phenyl isothiocyanate CAS No. 352018-96-3](/img/structure/B1596940.png)
4-(1H-Pyrazol-1-yl)phenyl isothiocyanate
Overview
Description
4-(1H-Pyrazol-1-yl)phenyl isothiocyanate (4-PPITC) is a novel synthetic compound with potential applications in scientific research. It is a small molecule with a molecular weight of 226.3 g/mol, and is composed of a pyrazole ring and a phenyl group connected by an isothiocyanate group. 4-PPITC has been studied for its potential use in a variety of applications, including in vitro and in vivo studies.
Scientific Research Applications
Anticancer Activity
4-(1H-Pyrazol-1-yl)phenyl isothiocyanate derivatives have been utilized in the synthesis of various compounds with potential anticancer properties. One notable study synthesized novel thiosemicarbazide, carbamothioate, thiadiazole, azomethine, thiourea, bisthiourea, and imidazole derivatives containing the pyrazole moiety. These compounds were evaluated for their in vitro anticancer activity, with one derivative showing better activity than doxorubicin, a standard anticancer drug (El-Gaby et al., 2017). Additionally, compounds with pyrazole rings were synthesized and evaluated for their potential use as anti-bacterial drugs (Dhevaraj et al., 2019).
Antimicrobial Activity
Compounds derived from this compound have shown promise in antimicrobial applications. For example, a study focusing on Schiff bases of chitosan incorporated with heteroaryl pyrazole derivatives found that these compounds displayed varying degrees of antimicrobial activity against gram-negative and gram-positive bacteria, as well as fungi. Notably, these derivatives did not exhibit cytotoxic activity (Hamed et al., 2020).
Antidiabetic and Antioxidant Activities
In the realm of antidiabetic research, new thiosemicarbazones derived from this compound were prepared and evaluated for their dipeptidyl peptidase-4 (DPP-4) inhibitory effects. One compound, in particular, demonstrated effective DPP-4 inhibition and a favorable safety profile, suggesting potential for further antidiabetic research (Sever et al., 2020). Additionally, derivatives of 1H-pyrazole were synthesized and evaluated for antioxidant and antidiabetic activities, showing promising results in both areas (Kaushik et al., 2016).
Mechanism of Action
Target of Action
A related compound was found to have a desirable fitting pattern in the lmptr1 pocket (active site), which is a known target for antiparasitic activity .
Mode of Action
The specific interactions and resulting changes would depend on the nature of the target and the compound’s chemical structure .
Biochemical Pathways
Based on its potential target, it may be involved in pathways related to parasitic infections .
Result of Action
Related compounds have shown potent in vitro antipromastigote activity, suggesting potential antiparasitic effects .
Properties
IUPAC Name |
1-(4-isothiocyanatophenyl)pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c14-8-11-9-2-4-10(5-3-9)13-7-1-6-12-13/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLAOJNMWLIFKCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC=C(C=C2)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20380114 | |
Record name | 4-(1H-Pyrazol-1-yl)phenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20380114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
352018-96-3 | |
Record name | 1-(4-Isothiocyanatophenyl)-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=352018-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1H-Pyrazol-1-yl)phenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20380114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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